Cas no 15269-16-6 (Phenol,4-methyl-2,5-bis(1-methylethyl)-)

Phenol,4-methyl-2,5-bis(1-methylethyl)- structure
15269-16-6 structure
Product Name:Phenol,4-methyl-2,5-bis(1-methylethyl)-
CAS No:15269-16-6
MF:C13H20O
MW:192.297304153442
CID:157236
PubChem ID:139921
Update Time:2025-04-19

Phenol,4-methyl-2,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-methyl-2,5-bis(1-methylethyl)-
    • 4-methyl-2,5-di(propan-2-yl)phenol
    • 4-Methyl-2,5-diisopropylphenol
    • SCHEMBL1487434
    • Phenol, 4-methyl-2,5-bis(1-methylethyl)-
    • P-CRESOL, 2,5-DIISOPROPYL-
    • Q27271105
    • DTXSID40165102
    • 2,5-Diisopropyl-p-cresol, 8CI
    • 2,5-DIISOPROPYL-P-CRESOL
    • 8W2HFJ50G6
    • 4-methyl-2,5-bis(propan-2-yl)phenol
    • 2,5-diisopropyl-4-methylphenol
    • 4-Methyl-2,5-bis(1-methylethyl)phenol, 9CI
    • 15269-16-6
    • UNII-8W2HFJ50G6
    • Inchi: 1S/C13H20O/c1-8(2)11-7-13(14)12(9(3)4)6-10(11)5/h6-9,14H,1-5H3
    • InChI Key: UJBZHJNVIHOWFA-UHFFFAOYSA-N
    • SMILES: OC1=CC(=C(C)C=C1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 192.1515
  • Monoisotopic Mass: 192.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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